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Compound of Interest

Compound Name: tert-Butyl methyl adipate

Cat. No.: B8138605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
asymmetrical adipate diesters. These compounds, characterized by two different alcohol
moieties esterified to adipic acid, offer a versatile platform for tuning physicochemical
characteristics for a range of applications, including as plasticizers, lubricants, and solvents.
This document details their synthesis, key physical properties with available data, standardized
experimental protocols for their measurement, and a discussion of structure-property
relationships.

Introduction to Asymmetrical Adipate Diesters

Adipate diesters are esters of adipic acid, a six-carbon dicarboxylic acid. While symmetrical
adipate diesters, such as bis(2-ethylhexyl) adipate (DEHA), are widely studied and used,
asymmetrical diesters present unique opportunities for fine-tuning material properties. By
incorporating two different alcohol chains, researchers can precisely control parameters like
viscosity, polarity, and solvency, which is of particular interest in the formulation of advanced
materials and drug delivery systems.

The general structure of an asymmetrical adipate diester is shown below, where R1 and R2 are
different alkyl or alkoxyalkyl groups.

Synthesis of Asymmetrical Adipate Diesters
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The synthesis of asymmetrical adipate diesters is typically achieved through a two-step
esterification process to control the introduction of the different alcohol groups. A general
workflow for their synthesis and subsequent characterization is outlined below.
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Figure 1. General Experimental Workflow for Synthesis and Characterization
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Caption: General workflow for the synthesis and characterization of asymmetrical adipate
diesters.

Physical Properties of Asymmetrical Adipate
Diesters

The asymmetry in the molecular structure of these diesters influences their packing and
intermolecular interactions, thereby affecting their physical properties. Below is a compilation of
available data for a selection of asymmetrical adipate diesters. For comparison, data for some
common symmetrical adipate diesters are also included.

Table 1: Physical Properties of Symmetrical and Asymmetrical Adipate Diesters
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Molecular . . - .
Compoun Structure Weight ( Density Refractiv Boiling Melting
el
d Name (R1, R2) = (glcm3) e Index Point (°C) Point (°C)
g/mol)
Symmetric
al Diesters
Dimethyl
_ Methyl, 1.063 @ 1428 @ 228-230 @
Adipate[1] 174.19 8-10.3
2] Methyl 20°C 20°C 14 mmHg
Diethyl 1.009 @ 1427 @
_ Ethyl, Ethyl  202.25 251 -20to -19
Adipate[3] 25°C 20°C
Di-n-propyl
] propy n-Propyl, 0.979- 1.429-
Adipate[4] 230.30 275 -15.7 to -16
n-Propyl 0.981 1.431
[5]
Dibutyl
. n-Butyl, n- 0.962 @ 1436 @
Adipate[6] 258.35 305 -32.4 t0 -22
Butyl 25°C 20°C
[718]
Asymmetri
cal
Diesters
Ethyl
Methyl, Data not Data not Data not Data not
Methyl 188.22 _ _ _ _
) Ethyl available available available available
Adipate[9]
Butyl
Y Butyl,
Butoxyethy Data not Data not
Butoxyethy  302.4 0.9912 1.4445 ] )
I | available available
Adipate[10]
Hexyl
Y Hexyl,
Butoxyethy Data not Data not
Butoxyethy  330.5 0.9768 1.4470 ) )
I | available available
Adipate[10]
Octyl Octyl, 358.5 0.9655 1.4491 Data not Data not
Butoxyethy  Butoxyethy available available
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Adipate[10]
Decyl
Y Decyl,
Butoxyethy Data not Data not
Butoxyethy  386.6 0.9564 1.4508

[ available available

Adipate[10]

Note: Data for many asymmetrical adipate diesters is not readily available in the public domain.
The table will be updated as more information becomes accessible.

Structure-Property Relationships

The physical properties of asymmetrical adipate diesters are directly linked to their molecular
structure. The interplay of the different alkyl or alkoxyalkyl chains (R1 and R2) governs the
overall characteristics of the molecule.
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Caption: Influence of molecular structure on the physical properties of asymmetrical adipate
diesters.

Experimental Protocols

Accurate and reproducible measurement of physical properties is crucial for the application and
development of asymmetrical adipate diesters. The following section details standardized and
widely accepted methodologies for determining key physical parameters.

Viscosity Measurement

Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and
Opaque Liquids.[8][11][12][13]

Principle: This method measures the time for a fixed volume of liquid to flow under gravity
through the capillary of a calibrated viscometer at a closely controlled temperature.[12] The
kinematic viscosity is the product of the measured flow time and the calibration constant of the
viscometer.[12]

Apparatus:

o Calibrated glass capillary viscometer (e.g., Ubbelohde type)
o Constant temperature bath with a precision of £0.02°C

» Timing device with a resolution of at least 0.1 seconds

o Thermometer with appropriate range and accuracy
Procedure:

o Select a clean, dry, calibrated viscometer such that the flow time will be not less than 200
seconds.

o Charge the viscometer with the sample in the manner dictated by the design of the
instrument.
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e Place the charged viscometer into the constant temperature bath, ensuring it is in a vertical
position.

» Allow the viscometer to reach thermal equilibrium (typically 30 minutes).

e Using suction or pressure, adjust the head of the liquid to a position about 7 mm above the
first timing mark.

o Allow the sample to flow freely, measuring the time required for the meniscus to pass from
the first to the second timing mark.

» Repeat the measurement to ensure reproducibility.

» Calculate the kinematic viscosity (v) in centistokes (cSt) by multiplying the average flow time
(t) in seconds by the viscometer constant (C): v=C x t.

e Dynamic viscosity (n) can be calculated by multiplying the kinematic viscosity by the density
(p) of the liquid at the same temperature: n=v x p.

Density Measurement

Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and APl Gravity of
Liquids by Digital Density Meter.[1][7][10][14][15]

Principle: A small volume of the liquid sample is introduced into an oscillating U-tube.[1] The
change in the oscillating frequency of the tube caused by the mass of the sample is used to
determine its density.[1]

Apparatus:
 Digital density meter with an oscillating U-tube

o Thermostatically controlled bath or Peltier element to maintain the U-tube at the desired
temperature (e.g., 20°C or 25°C)

o Syringes for sample injection

Procedure:
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o Calibrate the instrument with dry air and freshly distilled water at the test temperature.
e Ensure the measuring cell (U-tube) is clean and dry.

 Inject a small volume (typically 1-2 mL) of the asymmetrical adipate diester sample into the
U-tube, ensuring no air bubbles are present.[1]

o Allow the sample to reach thermal equilibrium.
e The instrument will measure the oscillation period and calculate the density of the sample.
e Record the density value, typically in g/cms3 or kg/m 3.[7]

¢ Clean the U-tube with appropriate solvents and dry it before the next measurement.

Boiling Point Determination

Method: Capillary Method (Siwoloboff Method)

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. In this micro-method, this is observed as the point

where a continuous stream of bubbles emerges from a capillary tube immersed in the heated
liquid.

Apparatus:

Thiele tube or a melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

o Place a few drops of the asymmetrical adipate diester into the small test tube.
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 Invert the sealed capillary tube and place it inside the test tube with the open end submerged
in the liquid.

» Attach the test tube to the thermometer and place the assembly in the heating bath (Thiele
tube or melting point apparatus).

» Heat the apparatus slowly and uniformly.
o Observe the capillary tube. As the liquid heats, air will escape from the capillary.

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.

e Record the temperature. For greater accuracy, allow the liquid to cool and note the
temperature at which the liquid re-enters the capillary tube; the boiling point is the average of
these two temperatures.

Melting Point Determination

Method: Capillary Method

Principle: The melting point is the temperature at which a solid transitions to a liquid. For a pure
crystalline solid, this occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
o Capillary tubes

e Thermometer

Procedure:

« |If the asymmetrical adipate diester is a solid at room temperature, finely powder a small
amount.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
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o Place the capillary tube in the sample holder of the melting point apparatus.

e Heat the apparatus. If the approximate melting point is unknown, a rapid determination can
be performed first by heating quickly.

o For an accurate measurement, heat slowly (1-2°C per minute) as the temperature
approaches the expected melting point.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).

Solubility Determination
Method: Qualitative Solubility Testing

Principle: The solubility of a substance is determined by its ability to form a homogeneous
solution with a solvent. This is governed by the principle of "like dissolves like," where polar
solutes dissolve in polar solvents and nonpolar solutes dissolve in nonpolar solvents.

Apparatus:

e Small test tubes

o Graduated pipettes or droppers

e Arange of solvents with varying polarities (e.g., water, ethanol, acetone, toluene, hexane)
Procedure:

e Place a small, measured amount of the asymmetrical adipate diester (e.g., 0.1 g or 0.1 mL)
into a test tube.

e Add a small volume of the chosen solvent (e.g., 3 mL) to the test tube.

o Agitate the mixture vigorously for a set period (e.g., 1-2 minutes).
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o Observe the mixture to see if a homogeneous solution has formed. If the substance has
dissolved, it is soluble. If it remains as a separate phase or a suspension, it is insoluble.

e The solubility can be further quantified by determining the maximum mass of the ester that
can dissolve in a given volume of solvent at a specific temperature.

Conclusion

Asymmetrical adipate diesters represent a versatile class of compounds with tunable physical
properties. The length, branching, and polarity of the two different ester side chains significantly
influence their viscosity, density, boiling and melting points, and solubility. While comprehensive
physical property data for a wide range of these compounds is still emerging, the standardized
experimental protocols outlined in this guide provide a robust framework for their
characterization. Further research into the synthesis and properties of novel asymmetrical
adipate diesters will undoubtedly expand their application in specialized fields requiring precise
material characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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